N-[4-chloro-3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide

• IUPAC Name: N-[4-chloro-3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide
• InChI: InChI=1S/C22H16ClN3O4/c1-12-8-19-20(9-13(12)2)30-22(25-19)17-11-15(6-7-18(17)23)24-21(27)14-4-3-5-16(10-14)26(28)29/h3-11H,1-2H3,(H,24,27)
• InChI Key: QNBHNZIPKGSKMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(=N2)C3=C(C=CC(=C3)NC(=O)C4=CC(=CC=C4)[N+](=O)[O-])Cl
• Molecular Formula: C22H16ClN3O4
• Molecular Weight: 421.8 g/mol

Description

N-[4-chloro-3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide is a compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including medicinal chemistry, biochemistry, and pharmacology. The compound is a member of the benzamide family and has a molecular weight of 365.77 g/mol.

Mechanism of Action

The mechanism of action of N-[4-chloro-3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide is not fully understood. However, it is believed that the compound acts by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. For example, this compound has been shown to inhibit the activity of protein kinase C (PKC) and glycogen synthase kinase-3β (GSK-3β), which are involved in cell signaling and regulation. The compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in gene expression and chromatin remodeling.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. For example, the compound has been shown to induce apoptosis (programmed cell death) in cancer cells by inhibiting the activity of PKC and GSK-3β. The compound has also been shown to inhibit the growth and proliferation of cancer cells by inhibiting the activity of HDACs. In addition, this compound has been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-[4-chloro-3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide has several advantages and limitations for lab experiments. One of the main advantages is its potential as a tool for studying the structure and function of proteins, enzymes, and other biomolecules. The compound has also shown promising results as a potential drug candidate for the treatment of various diseases. However, one of the main limitations is its complex synthesis method, which can be time-consuming and costly. In addition, the compound can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[4-chloro-3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide. One of the main areas of research is the development of more efficient and cost-effective synthesis methods for the compound. Another area of research is the identification of new potential applications for the compound, such as in the treatment of other diseases or as a tool for studying other cellular processes. In addition, further studies are needed to fully understand the mechanism of action of the compound and its biochemical and physiological effects.

Scientific Research Applications

N-[4-chloro-3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide has been extensively studied for its potential applications in various areas of scientific research. The compound has shown promising results in medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been studied as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In biochemistry, the compound has been used as a tool for studying the structure and function of proteins, enzymes, and other biomolecules. In pharmacology, this compound has been studied for its potential as a therapeutic agent and as a tool for studying the mechanisms of action of drugs.